3-Chloro-5-nitro-1-tosyl-1H-pyrazole

• IUPAC Name: 3-chloro-1-(4-methylphenyl)sulfonyl-5-nitropyrazole
• InChI: InChI=1S/C10H8ClN3O4S/c1-7-2-4-8(5-3-7)19(17,18)13-10(14(15)16)6-9(11)12-13/h2-6H,1H3
• InChI Key: ZRUVFVIRQZLKEI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2C(=CC(=N2)Cl)[N+](=O)[O-]
• Molecular Formula: C10H8ClN3O4S
• DSSTOX Substance ID: DTXSID701188892
• Molecular Weight: 301.71 g/mol
• CAS RN: 2055839-83-1

Description

3-Chloro-5-nitro-1-tosyl-1H-pyrazole is a chemical compound with the molecular formula C10H8ClN3O4S. It is a solid substance and is often used in the field of organic synthesis.

Synthesis Analysis

The synthesis of pyrazole derivatives, such as 3-Chloro-5-nitro-1-tosyl-1H-pyrazole, often involves the use of acetylenic ketones and hydrazine derivatives. The cyclocondensation of these compounds in ethanol can lead to the formation of pyrazoles.

Molecular Structure Analysis

Pyrazoles, including 3-Chloro-5-nitro-1-tosyl-1H-pyrazole, are five-membered heterocycles that consist of two nitrogen atoms adjacent to three carbon atoms. They exhibit tautomerism, a phenomenon that may influence their reactivity and biological activities.

Chemical Reactions Analysis

Pyrazoles are known for their versatility in organic synthesis and medicinal chemistry. They are often used as starting materials for the preparation of more complex heterocyclic systems. The presence of the pyrazole nucleus in different structures leads to diversified applications in different areas such as technology, medicine, and agriculture.

Physical And Chemical Properties Analysis

3-Chloro-5-nitro-1-tosyl-1H-pyrazole is a solid substance. More specific physical and chemical properties such as melting point, boiling point, and density were not found in the retrieved sources.

Future Directions

Pyrazoles, including 3-Chloro-5-nitro-1-tosyl-1H-pyrazole, are considered privileged scaffolds in medicinal chemistry. They have a broad spectrum of biological activities and are often used as starting materials for the preparation of more complex heterocyclic systems. This suggests that they will continue to be a focus of research in the future, both for their chemical properties and their potential applications in various fields.